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For Researchers, Scientists, and Drug Development Professionals

Introduction
Corylifol B is a natural flavonoid, specifically a chalcone, isolated from the seeds of the

traditional medicinal plant Psoralea corylifolia. While its sibling compound, Corylifol A, has been

the subject of extensive research, Corylifol B remains a comparatively understudied molecule.

This guide provides a comprehensive summary of the currently available technical information

on Corylifol B, including its discovery, chemical properties, and known biological activities.

Due to the limited publicly available data, this document also highlights areas where further

research is needed to fully elucidate the therapeutic potential of this compound.

Discovery and History
Corylifol B is a phytochemical constituent of Psoralea corylifolia (also known as Cullen

corylifolium), a plant with a long history of use in traditional Chinese and Ayurvedic medicine.[1]

The seeds of this plant are a rich source of various bioactive compounds, including flavonoids,

coumarins, and meroterpenes.[1][2] While the plant has been extensively studied, specific

details regarding the first isolation and characterization of Corylifol B are not well-documented

in readily accessible scientific literature. It is often identified as one of several compounds

isolated during phytochemical analyses of the plant's seeds.[1]
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Corylifol B is a prenylated chalcone. Its systematic IUPAC name is (E)-1-[2,4-dihydroxy-3-(3-

methylbut-2-enyl)phenyl]-3-(3,4-dihydroxyphenyl)prop-2-en-1-one.[3] The core chemical and

spectroscopic data for Corylifol B are summarized in the tables below.

Table 1: Core Chemical Descriptors of Corylifol B
Property Value

Molecular Formula C₂₀H₂₀O₅

Molecular Weight 340.4 g/mol

CAS Number 775351-90-1

Appearance Not reported

Source:[3]

Table 2: Spectroscopic Data for Corylifol B
Spectroscopy Key Features

¹H-NMR

Signals corresponding to aromatic protons, a

prenyl group, and the α,β-unsaturated ketone

system characteristic of chalcones.

¹³C-NMR
Resonances for carbonyl carbon, aromatic

carbons, and carbons of the prenyl substituent.

Note: Detailed spectral data is available in specialized chemical databases but is not

consistently reported in primary research literature focused on biological activity.

Biological Activities and Mechanism of Action
The biological activities of Corylifol B have not been extensively investigated, which is a

significant knowledge gap. The most notable reported activity is its potential as a

carboxylesterase inhibitor.[1] Carboxylesterases are enzymes involved in the metabolism of a

wide range of xenobiotics and endogenous compounds. Their inhibition can have significant

implications for drug metabolism and efficacy. However, detailed studies providing quantitative

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b1631382?utm_src=pdf-body
https://www.benchchem.com/product/b1631382
https://www.benchchem.com/product/b1631382?utm_src=pdf-body
https://www.benchchem.com/product/b1631382?utm_src=pdf-body
https://www.benchchem.com/product/b1631382
https://www.benchchem.com/product/b1631382?utm_src=pdf-body
https://www.benchchem.com/product/b1631382?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC5598390/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1631382?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


data, such as IC50 values, and the specific carboxylesterase isoforms inhibited by Corylifol B
are not available in the current literature.

No specific signaling pathways modulated by Corylifol B have been identified to date. This

lack of information prevents a detailed discussion of its mechanism of action at the molecular

level.

Experimental Protocols
Due to the limited number of published studies focusing specifically on the biological effects of

Corylifol B, detailed experimental protocols are not available. General methodologies for the

isolation of flavonoids from Psoralea corylifolia seeds and for the synthesis of chalcones can be

found in the chemical literature, but a specific protocol for the total synthesis of Corylifol B has

not been reported.

General Isolation Workflow from Psoralea corylifolia
A generalized workflow for the isolation of Corylifol B.

Conclusion and Future Directions
Corylifol B is a structurally defined natural product from Psoralea corylifolia with preliminary

evidence suggesting its potential as a carboxylesterase inhibitor. However, there is a significant

lack of in-depth research into its biological activities, mechanism of action, and potential

therapeutic applications. The scientific community would benefit from further investigation into

this compound, including:

Confirmation and detailed characterization of its carboxylesterase inhibitory activity, including

determination of IC50 values and isoform specificity.

Broader screening for other biological activities, such as anti-inflammatory, antioxidant, or

anticancer effects, which are common for flavonoids.

Elucidation of the molecular mechanisms and signaling pathways through which Corylifol B
exerts any identified biological effects.

Development of a robust chemical synthesis to provide a reliable source of the compound for

research purposes.
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The existing knowledge base for Corylifol B is currently insufficient for its consideration in drug

development programs. This technical guide summarizes the available information and

underscores the need for further research to unlock the potential of this natural product.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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